Cas no 82978-03-8 (4-O-tert-Butyldimethylsilyl Epi Lovastatin)

4-O-tert-Butyldimethylsilyl Epi Lovastatin is a chemically modified derivative of lovastatin, featuring a tert-butyldimethylsilyl (TBDMS) ether group at the 4-hydroxy position. This modification enhances the compound's stability and lipophilicity, making it a valuable intermediate in synthetic organic chemistry, particularly for the development of statin-based pharmaceuticals. The TBDMS protecting group improves selectivity during reactions and facilitates controlled deprotection under mild conditions. This derivative is primarily used in research settings to explore structure-activity relationships or to synthesize analogs with optimized pharmacokinetic properties. Its well-defined chemical properties and compatibility with standard laboratory protocols make it a reliable choice for medicinal chemistry applications.
4-O-tert-Butyldimethylsilyl Epi Lovastatin structure
82978-03-8 structure
Product name:4-O-tert-Butyldimethylsilyl Epi Lovastatin
CAS No:82978-03-8
MF:C30H50O5Si
MW:518.80100
CID:1058773
PubChem ID:71314413

4-O-tert-Butyldimethylsilyl Epi Lovastatin Chemical and Physical Properties

Names and Identifiers

    • 4-O-tert-Butyldimethylsilyl Epi Lovastatin
    • [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-[tert-butyl(dimethyl)silyl]oxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] (2R)-2-methylbutanoate
    • DTXSID40747265
    • 82978-03-8
    • (1S,3R,7S,8S,8aR)-8-{2-[(2R,4R)-4-{[tert-Butyl(dimethyl)silyl]oxy}-6-oxooxan-2-yl]ethyl}-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (2R)-2-methylbutanoate
    • Inchi: InChI=1S/C30H50O5Si/c1-10-20(3)29(32)34-26-16-19(2)15-22-12-11-21(4)25(28(22)26)14-13-23-17-24(18-27(31)33-23)35-36(8,9)30(5,6)7/h11-12,15,19-21,23-26,28H,10,13-14,16-18H2,1-9H3/t19-,20+,21-,23+,24+,25-,26-,28-/m0/s1
    • InChI Key: YZUJIMXHROAZNZ-LLDGAUDVSA-N
    • SMILES: CCC(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O[Si](C)(C)C(C)(C)C)C

Computed Properties

  • Exact Mass: 518.34300
  • Monoisotopic Mass: 518.34275123g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 10
  • Complexity: 854
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83000
  • LogP: 7.22500

4-O-tert-Butyldimethylsilyl Epi Lovastatin Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-396141-2.5 mg
4-O-tert-Butyldimethylsilyl Epi Lovastatin,
82978-03-8
2.5 mg
¥2,708.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-396141-2.5mg
4-O-tert-Butyldimethylsilyl Epi Lovastatin,
82978-03-8
2.5mg
¥2708.00 2023-09-05
TRC
B691355-2mg
4-O-tert-Butyldimethylsilyl Epi Lovastatin
82978-03-8
2mg
$ 173.00 2023-04-18
TRC
B691355-25mg
4-O-tert-Butyldimethylsilyl Epi Lovastatin
82978-03-8
25mg
$ 1487.00 2023-04-18
TRC
B691355-5mg
4-O-tert-Butyldimethylsilyl Epi Lovastatin
82978-03-8
5mg
$ 345.00 2023-04-18
TRC
B691355-1mg
4-O-tert-Butyldimethylsilyl Epi Lovastatin
82978-03-8
1mg
$ 92.00 2023-04-18
TRC
B691355-2.5mg
4-O-tert-Butyldimethylsilyl Epi Lovastatin
82978-03-8
2.5mg
$ 190.00 2023-04-18
TRC
B691355-10mg
4-O-tert-Butyldimethylsilyl Epi Lovastatin
82978-03-8
10mg
$ 666.00 2023-04-18

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